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Compound of Interest

Compound Name:
1,2,3,6-Tetrahydro-2,3'-bipyridine

dihydrochloride

Cat. No.: B8105878

Get Quote

1,2,3,6-Tetrahydro-2,3'-bipyridine (Anatabine) vs.
Anabasine[1]
Executive Summary
This technical guide delineates the critical distinctions between 1,2,3,6-Tetrahydro-2,3'-

bipyridine (commonly known as Anatabine) and Anabasine. While both are minor tobacco

alkaloids sharing a bipyridine core structure, they diverge fundamentally in their biosynthetic

origins, saturation levels, and pharmacological safety profiles.

For drug development professionals, the primary distinction lies in their therapeutic utility:

Anatabine exhibits a favorable safety profile with noted anti-inflammatory properties (via NF-

B inhibition), whereas Anabasine acts as a potent, high-toxicity nicotinic acetylcholine receptor
(nAChR) agonist historically used as a botanical insecticide.

Chemical Identity and Structural Divergence[2]
The core difference between these two molecules is the saturation state of the non-pyridine

ring.
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Feature
1,2,3,6-Tetrahydro-2,3'-

bipyridine (Anatabine)
Anabasine

IUPAC Name
1,2,3,6-tetrahydro-2,3'-

bipyridine
3-(piperidin-2-yl)pyridine

Molecular Formula

Molecular Weight 160.22 g/mol 162.23 g/mol

Ring Structure

Unsaturated: Contains a

double bond at the C4-C5

position of the

tetrahydropyridine ring.

Saturated: Fully saturated

piperidine ring.

Chirality

Exists as (S)- and (R)-

enantiomers; (S)- is dominant

in Nicotiana.

Exists as (S)- and (R)-

enantiomers; (S)- is dominant

in Nicotiana.

Stability
Susceptible to oxidation due to

the double bond.

Chemically more stable due to

ring saturation.

Critical Note on Isomers: Researchers must not confuse Anatabine (1,2,3,6-tetrahydro...) with

Anabaseine (3,4,5,6-tetrahydro-2,3'-bipyridine). Anabaseine contains an imine double bond (

) and is a potent marine toxin, whereas Anatabine contains an alkene double bond (

) and is a minor tobacco alkaloid.

Biosynthetic Pathways: The "Lysine" Divide
The most profound biological difference lies in their precursors. Anabasine synthesis requires

amino acid inputs (Lysine), while Anatabine is unique among tobacco alkaloids for being

derived solely from nicotinic acid (dimerization).

Biosynthetic Logic
Anabasine: Formed via the condensation of Nicotinic acid and

-piperideine (derived from Lysine via Cadaverine).
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Anatabine: Formed via the condensation of Nicotinic acid and 2,5-dihydropyridine (derived

from Nicotinic acid itself).[1]
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Figure 1: Divergent biosynthetic origins. Anabasine requires Lysine input, whereas Anatabine is

a dimer of Nicotinic acid derivatives.

Pharmacological & Toxicological Profiles
3.1 Receptor Affinity (nAChRs)
Both compounds act as agonists at nicotinic acetylcholine receptors (nAChRs), but their

efficacy and safety windows differ significantly.[2][3]

Anabasine:

Mechanism: Potent agonist at muscle-type and neuronal
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nAChRs.[4]

Toxicity: High. Historically used as a pesticide (Neonicotine). It can cause depolarization

block and respiratory failure at lower doses than Anatabine.

Clinical Status: No current therapeutic use due to narrow therapeutic index.

Anatabine (1,2,3,6-Tetrahydro-2,3'-bipyridine):

Mechanism: Partial agonist at

and

nAChRs.[2][3][5]

Anti-Inflammatory Action: Anatabine lowers NF-

B activation and inhibits STAT3 phosphorylation. This mechanism is distinct from pure
nAChR agonism and is the basis for its investigation in treating Hashimoto’s thyroiditis and
Alzheimer’s disease.

Toxicity: Significantly lower acute toxicity compared to Anabasine.

3.2 Comparative Data Table
Parameter Anatabine Anabasine

Primary Target nAChR (Partial Agonist)
/ Muscle nAChR (Potent

Agonist)

NF-

B Inhibition
High Potency Low / Negligible

LD50 (Mouse, IV) ~15-20 mg/kg (Estimated) ~10 mg/kg (High Toxicity)

Therapeutic Focus
Anti-inflammatory, Smoking

Cessation
None (Toxicology Standard)

Analytical Methodologies
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Distinguishing these compounds requires precise chromatography because they are

structurally similar and often co-elute in simple systems. Mass spectrometry (MS/MS) is the

gold standard for differentiation.

4.1 Mass Spectrometry Differentiation
While their molecular weights differ by only 2 Da (160 vs 162), their fragmentation patterns in

MS/MS are distinct.

Anabasine (

):

Major Transition:

(Loss of propyl group/ring cleavage).

Secondary Transition:

(Pyridine ring).

Anatabine (

):

Major Transition:

(Loss of

).

Secondary Transition:

(Loss of fragments from the unsaturated ring).

4.2 Validated LC-MS/MS Protocol
Objective: Simultaneous quantification in biological matrices (Plasma/Urine).

Step 1: Sample Preparation (SPE)
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Alkalinization: Mix 200

L sample with 20

L Internal Standard (Anabasine-d4) and 200

L 0.5M Ammonium Hydroxide.

Extraction: Load onto OASIS MCX (Mixed-mode Cation Exchange) cartridges.

Wash: Wash with 2% Formic Acid (removes acidic interferences) followed by 100% Methanol

(removes neutrals).

Elution: Elute with 5% Ammonium Hydroxide in Methanol.

Reconstitution: Evaporate and reconstitute in Mobile Phase A.

Step 2: Chromatographic Separation

Column: Phenomenex Kinetex Biphenyl or Waters XBridge C18 (Biphenyl phases offer

superior selectivity for isomeric pyridines).

Mobile Phase A: 10 mM Ammonium Acetate (pH 9.0).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 60% B over 8 minutes. Note: Anatabine typically elutes slightly before

Anabasine in high-pH reverse-phase conditions.

Biological Sample
(Plasma/Urine)

SPE Extraction
(MCX Cartridge)

Alkalinize LC Separation
(Biphenyl Column, pH 9)

Eluate MS/MS Detection
(ESI+)

Gradient Elution

Anatabine
MRM: 161 -> 144

RT: ~3.2 minm/z 161

Anabasine
MRM: 163 -> 120

RT: ~3.5 min

m/z 163
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Figure 2: Analytical workflow for the separation and identification of Anatabine and Anabasine.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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